
Personal protective equipment for handling
Dimethyl pimelate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl pimelate

Cat. No.: B158113 Get Quote

Essential Safety and Handling Guide for Dimethyl
Pimelate
This guide provides crucial safety and logistical information for handling Dimethyl pimelate in

a laboratory setting. It is intended for researchers, scientists, and drug development

professionals to ensure safe operational procedures and proper disposal.

Chemical Safety Data
Properly understanding the chemical properties of Dimethyl pimelate is the first step in safe

handling. The following table summarizes key quantitative data.
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Property Value Source

CAS Number 1732-08-7 [1][2][3]

Molecular Formula C₉H₁₆O₄ [2][3]

Molecular Weight 188.22 g/mol [2][3]

Appearance Clear, colorless liquid [1][3][4]

Boiling Point
121 - 122 °C / 249.8 - 251.6 °F

@ 11 mmHg
[3][5][6]

Flash Point > 112 °C / > 233.6 °F [1][5][6]

Specific Gravity 1.040 - 1.041 g/mL at 25 °C [3]

Occupational Exposure Limits
No OSHA, ACGIH, or NIOSH

limits established
[1][5]

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following workflow outlines the decision-making process for selecting the correct gear

when handling Dimethyl pimelate.
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Risk Assessment

PPE Selection

Final Check

Start: Handling
Dimethyl Pimelate

Assess Hazards:
- Skin/Eye Irritation

- Respiratory Irritation
- Ingestion Hazard

Assess Procedure:
- Scale of work?

- Potential for splash/aerosol?

Engineering Controls:
- Fume Hood

- Eyewash Station
- Safety Shower

Always Use

Respiratory Protection:
Required if ventilation is inadequate

or aerosols are generated

If splash/aerosol risk

Eye Protection:
Safety Goggles or

Face Shield

Hand Protection:
Chemical-Resistant Gloves

(e.g., Nitrile)

Body Protection:
- Lab Coat

- Closed-toe Shoes
- Long Pants

Verify PPE is correctly
worn and functional before

starting work.

Click to download full resolution via product page

PPE Selection Workflow for Dimethyl Pimelate
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Operational Plan: Handling Procedures
Follow these step-by-step procedures to ensure the safe handling of Dimethyl pimelate from

preparation to the conclusion of the experimental work.

Pre-Handling Preparations
Engineering Controls: Always handle Dimethyl pimelate in a well-ventilated area.[1] A

certified chemical fume hood is strongly recommended to keep airborne concentrations low.

Ensure that a safety shower and an eyewash station are readily accessible.[1]

Review Safety Data Sheet (SDS): Before beginning work, thoroughly review the SDS for

Dimethyl pimelate.[1][2][5][6][7][8]

Assemble PPE: Put on the required personal protective equipment as outlined below:

Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][5]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.[1]

[2][5] Ensure gloves are inspected for integrity before use.

Body Protection: Wear a long-sleeved lab coat, long pants, and closed-toe shoes to

prevent skin exposure.[1][5]

Prepare Workspace: Clear the workspace of any incompatible materials, such as strong

acids, bases, oxidizing agents, and reducing agents.[1][5][7]

Safe Handling Protocol
Chemical Transfer: When transferring Dimethyl pimelate, do so carefully to avoid splashing

or creating mists. Keep containers tightly closed when not in use.[1][5]

Avoidance of Contact: Avoid all contact with eyes, skin, and clothing.[1] Do not breathe

vapors or mists.[1]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical

and before leaving the laboratory.[1][5][8]
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First Aid and Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Should skin contact occur, remove contaminated clothing and flush the

affected skin with plenty of water for at least 15 minutes.[1] Seek medical aid if irritation

develops.[1]

Inhalation: If inhaled, move the individual to fresh air immediately. If breathing is difficult,

administer oxygen. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water.[1] Seek immediate medical attention.[1]

Spills: In case of a spill, absorb it using an inert, non-combustible material like sand or

vermiculite.[1][5][6] Do not use combustible materials such as sawdust.[1] Ensure adequate

ventilation and wear appropriate PPE during cleanup. Collect the absorbed material into a

suitable, closed container for disposal.[5][6]

Disposal Plan
Proper disposal of Dimethyl pimelate and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization
Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1]

Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification.[1][5][6][7]

Disposal Procedure
Unused Product: Unused Dimethyl pimelate should be collected in a designated, properly

labeled, and sealed hazardous waste container.
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Contaminated Materials: Any materials used for spill cleanup (e.g., absorbent pads,

vermiculite) and contaminated PPE (e.g., gloves) must also be disposed of as hazardous

waste. Place these materials in a sealed container labeled appropriately.

Empty Containers: Do not reuse empty containers.[7] They should be managed as

hazardous waste unless properly decontaminated.

Environmental Precaution: Do not empty Dimethyl pimelate into drains or release it into the

environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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